molecular formula C7H8N2 B124343 5,6-Dihydroimidazo[1,2-a]pyridine CAS No. 156817-69-5

5,6-Dihydroimidazo[1,2-a]pyridine

Cat. No. B124343
M. Wt: 120.15 g/mol
InChI Key: GPJOBHUPSQXNRQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5,6-Dihydroimidazo[1,2-a]pyridine (DHIP) is a heterocyclic compound that has gained significant attention in the scientific community due to its diverse range of applications. DHIP is a fused pyridine-imidazole ring system that has been synthesized using various methods.

Mechanism Of Action

The mechanism of action of 5,6-Dihydroimidazo[1,2-a]pyridine is not fully understood, but it has been suggested that 5,6-Dihydroimidazo[1,2-a]pyridine may act as an inhibitor of enzymes involved in various biological pathways. 5,6-Dihydroimidazo[1,2-a]pyridine has been shown to inhibit the activity of enzymes such as acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. 5,6-Dihydroimidazo[1,2-a]pyridine has also been shown to inhibit the growth of cancer cells by inducing apoptosis.

Biochemical And Physiological Effects

5,6-Dihydroimidazo[1,2-a]pyridine has been shown to have various biochemical and physiological effects. 5,6-Dihydroimidazo[1,2-a]pyridine has been shown to increase the levels of acetylcholine, a neurotransmitter involved in learning and memory. 5,6-Dihydroimidazo[1,2-a]pyridine has also been shown to decrease the levels of reactive oxygen species, which can cause oxidative damage to cells. 5,6-Dihydroimidazo[1,2-a]pyridine has also been shown to increase the levels of antioxidant enzymes such as superoxide dismutase and catalase.

Advantages And Limitations For Lab Experiments

5,6-Dihydroimidazo[1,2-a]pyridine has several advantages for lab experiments. 5,6-Dihydroimidazo[1,2-a]pyridine is relatively easy to synthesize, and it has a high yield. 5,6-Dihydroimidazo[1,2-a]pyridine is also stable under various conditions, making it suitable for use in various biological assays. However, 5,6-Dihydroimidazo[1,2-a]pyridine has some limitations. 5,6-Dihydroimidazo[1,2-a]pyridine is not water-soluble, which can limit its use in aqueous solutions. 5,6-Dihydroimidazo[1,2-a]pyridine also has a relatively short half-life, which can limit its use in in vivo experiments.

Future Directions

5,6-Dihydroimidazo[1,2-a]pyridine has several potential future directions. 5,6-Dihydroimidazo[1,2-a]pyridine can be further studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 5,6-Dihydroimidazo[1,2-a]pyridine can also be further studied for its potential use in the treatment of diabetes and obesity. 5,6-Dihydroimidazo[1,2-a]pyridine can also be further studied for its potential use in the development of new anticancer, antifungal, antiviral, and antibacterial agents.

Synthesis Methods

5,6-Dihydroimidazo[1,2-a]pyridine can be synthesized using various methods such as the Pictet-Spengler reaction, the Bischler-Napieralski reaction, and the Hantzsch reaction. The Pictet-Spengler reaction involves the condensation of an aldehyde or ketone with tryptamine or tryptophan to form 5,6-Dihydroimidazo[1,2-a]pyridine. The Bischler-Napieralski reaction involves the reaction of a β-aminoketone with a Lewis acid to form 5,6-Dihydroimidazo[1,2-a]pyridine. The Hantzsch reaction involves the reaction of an aldehyde or ketone with ammonia and a β-dicarbonyl compound to form 5,6-Dihydroimidazo[1,2-a]pyridine.

Scientific Research Applications

5,6-Dihydroimidazo[1,2-a]pyridine has been extensively studied for its biological and pharmacological properties. 5,6-Dihydroimidazo[1,2-a]pyridine has been shown to have anticancer, antifungal, antiviral, and antibacterial properties. 5,6-Dihydroimidazo[1,2-a]pyridine has also been shown to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 5,6-Dihydroimidazo[1,2-a]pyridine has also been studied for its potential use in the treatment of diabetes and obesity.

properties

CAS RN

156817-69-5

Product Name

5,6-Dihydroimidazo[1,2-a]pyridine

Molecular Formula

C7H8N2

Molecular Weight

120.15 g/mol

IUPAC Name

5,6-dihydroimidazo[1,2-a]pyridine

InChI

InChI=1S/C7H8N2/c1-2-5-9-6-4-8-7(9)3-1/h1,3-4,6H,2,5H2

InChI Key

GPJOBHUPSQXNRQ-UHFFFAOYSA-N

SMILES

C1CN2C=CN=C2C=C1

Canonical SMILES

C1CN2C=CN=C2C=C1

synonyms

Imidazo[1,2-a]pyridine, 5,6-dihydro- (9CI)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.